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Compound of Interest

Compound Name:
3-Chloro-4-phenoxyaniline

hydrochloride

Cat. No.: B1451447 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-Chloro-4-phenoxyaniline
hydrochloride

Introduction: 3-Chloro-4-phenoxyaniline hydrochloride (CAS No. 35734-64-6) is a key

chemical intermediate widely utilized by researchers and drug development professionals.[1] Its

structural scaffold is valuable for the synthesis of novel pharmaceutical candidates and other

complex organic molecules.[1][2] However, its utility is matched by a significant hazard profile

that demands rigorous safety and handling protocols. This guide provides a comprehensive,

technically-grounded framework for the safe use of this compound in a research and

development setting. It is designed to move beyond mere compliance, instilling a deep

understanding of the causality behind each safety measure to foster a self-validating culture of

laboratory safety.

Compound Identification and Physicochemical
Properties
A precise understanding of the compound's identity and properties is the foundation of safe

handling.
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Identifier Value

Chemical Name 3-Chloro-4-phenoxyaniline hydrochloride

CAS Number 35734-64-6[3][4]

Molecular Formula C₁₂H₁₁Cl₂NO[3]

Molecular Weight 256.13 g/mol [3]

Synonyms
Benzenamine, 3-chloro-4-phenoxy-,

hydrochloride

Property Description Source

Appearance Solid powder. General

Storage Temperature

Powder: -20°C for long-term

stability (up to 3 years). In

Solvent: -80°C (up to 1 year).

[5]

Shipping

Typically shipped with blue ice

or at ambient temperature for

short durations.

[5]

Hazard Identification and Toxicological Profile
3-Chloro-4-phenoxyaniline hydrochloride is classified as a hazardous substance. The

primary risks are acute toxicity via all exposure routes, potential carcinogenicity, and skin

sensitization.

Signal Word: Danger

This compound is toxic if swallowed, in contact with skin, or if inhaled. It is suspected of

causing cancer and may provoke an allergic skin reaction. Furthermore, it is very toxic to

aquatic life with long-lasting effects.
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Hazard Class GHS Code Hazard Statement

Acute Toxicity, Oral H301 Toxic if swallowed.

Acute Toxicity, Dermal H311 Toxic in contact with skin.

Acute Toxicity, Inhalation H331 Toxic if inhaled.

Skin Sensitization H317
May cause an allergic skin

reaction.

Carcinogenicity H350 May cause cancer.

Skin Irritation H315 Causes skin irritation.[4]

Eye Irritation H319
Causes serious eye irritation.

[4]

Aquatic Hazard (Acute) H400 Very toxic to aquatic life.

Aquatic Hazard (Chronic) H410
Very toxic to aquatic life with

long lasting effects.

Expert Insight: The combination of acute toxicity and potential carcinogenicity (Category 1B)

necessitates the implementation of the most stringent handling protocols. Exposure should not

be considered a matter of acceptable limits but should be minimized to the lowest reasonably

achievable level. The risk of skin sensitization implies that even minor, non-irritating contact

could lead to a severe allergic response upon subsequent exposures.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is mandatory, prioritizing engineering controls

and supplementing them with robust personal protective equipment.

Primary Engineering Controls
The principle of ALARA (As Low As Reasonably Achievable) must guide all handling

procedures.
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Chemical Fume Hood: All work involving the handling of solid 3-Chloro-4-phenoxyaniline
hydrochloride or its solutions must be performed inside a certified chemical fume hood.

This is the most critical engineering control to prevent inhalation of the toxic and potentially

carcinogenic dust or aerosols.

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

rapidly diluted and exhausted.[6]

Safety Stations: A fully functional eyewash station and safety shower must be located in

immediate proximity to the workstation.[6] Their location and operation should be verified

before commencing any work.

Personal Protective Equipment (PPE) Protocol
PPE is the final barrier between the researcher and the chemical. It must be selected and used

correctly.
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Protection Area Required PPE Rationale and Causality

Hand Protection

Nitrile or other chemically

resistant gloves, tested to EN

374 standard.[7]

Prevents dermal absorption

(H311) and skin

irritation/sensitization (H315,

H317). Gloves must be

inspected before use and

changed immediately if

contaminated.

Eye/Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

ANSI Z87.1 (US) standards.[6]

Protects against accidental

splashes and airborne

particles, preventing serious

eye irritation (H319).

Body Protection

A fully buttoned laboratory

coat. Consider a chemically

resistant apron for larger

quantities.

Prevents contamination of

personal clothing and skin.

Contaminated clothing must be

removed immediately and

laundered separately before

reuse.[8]

Respiratory Protection

Not typically required if work is

conducted within a certified

fume hood. For spill cleanup or

in case of ventilation failure, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates is mandatory.[9]

Provides a critical safeguard

against inhalation of the highly

toxic powder (H331).

Standard Operating Procedure (SOP) for Handling
This SOP provides a self-validating workflow. Adherence to each step is critical for ensuring

safety.

Pre-Handling and Preparation
Designate Work Area: Cordon off a specific area within the fume hood for the procedure.
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Verify Engineering Controls: Confirm the fume hood has a current certification and is

functioning correctly. Check the accessibility of the eyewash station and safety shower.

Assemble Materials: Gather all necessary chemicals, solvents, glassware, and spill cleanup

materials before bringing the compound into the hood.

Don PPE: Put on all required PPE as detailed in Section 3.2.

Weighing and Solution Preparation
Tare Vessel: Place a clean, tared weighing vessel on the analytical balance inside the fume

hood.

Transfer Compound: Carefully transfer the required amount of 3-Chloro-4-phenoxyaniline
hydrochloride from the stock container to the weighing vessel using a clean spatula. Avoid

any actions that could generate dust.

Secure Stock Container: Immediately and tightly close the primary stock container.[6]

Dissolution: Add the solvent to the vessel containing the compound. Ensure gentle swirling

or stirring to dissolve without creating aerosols.

Clean Equipment: Carefully decontaminate the spatula and any other tools used with an

appropriate solvent (e.g., ethanol) and wipe, disposing of the wipe as hazardous waste.

Preparation Handling (in Fume Hood) Cleanup

Verify Controls &
Don PPE Weigh Solid Prepare Solution Perform Experiment Decontaminate

Work Area & Tools
Segregate & Dispose
of Hazardous Waste Doff PPE

Click to download full resolution via product page

Caption: Core workflow for handling 3-Chloro-4-phenoxyaniline hydrochloride.

Post-Handling and Decontamination
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Decontaminate Surfaces: Wipe down the designated work area in the fume hood with a

suitable solvent.

Waste Segregation: All disposable materials that came into contact with the compound (e.g.,

weighing paper, pipette tips, gloves) must be disposed of in a clearly labeled hazardous

waste container.

Glassware Cleaning: Rinse all contaminated glassware with a small amount of an

appropriate solvent, collecting the rinse as hazardous waste before proceeding with standard

washing procedures.

Doffing PPE: Remove PPE in the correct order (gloves first), avoiding contact with the

outside of contaminated items.

Personal Hygiene: Wash hands and forearms thoroughly with soap and water after

completing all work and removing PPE.[6]

Emergency Procedures
Rapid and correct response to an emergency is critical to mitigating harm.

Accidental Release (Spill) Protocol
Minor Spill (Solid or Liquid, contained in fume hood):

Alert nearby personnel.

Wearing full PPE, gently cover the spill with an inert absorbent material (e.g., vermiculite,

sand).[8]

Carefully sweep or scoop the material into a designated hazardous waste container. Avoid

creating dust.[8]

Decontaminate the area with an appropriate solvent and absorbent pads.

Dispose of all cleanup materials as hazardous waste.

Major Spill (Outside of a fume hood, or a large volume):
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EVACUATE the immediate area at once.

Alert all personnel and activate the laboratory's emergency response plan. Contact your

institution's Environmental Health and Safety (EHS) department.

Prevent entry into the contaminated area.

Do not attempt to clean up the spill yourself. Await the arrival of trained emergency

responders.
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Caption: Decision workflow for responding to an accidental spill.

First Aid Measures
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First aiders must protect themselves before assisting. Show the Safety Data Sheet (SDS) to

the attending medical professional.

Inhalation: Immediately move the exposed person to fresh air.[10] If breathing is difficult or

has stopped, provide artificial respiration (if trained) and call for immediate medical attention.

[10]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water and soap for at least 15 minutes.[6] Seek immediate medical

attention.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][10] Remove contact lenses if present and

easy to do. Call an ophthalmologist immediately.

Ingestion:Do NOT induce vomiting.[8] Rinse the mouth thoroughly with water. If the person is

conscious, give two glasses of water to drink. Seek immediate medical attention and call a

poison control center.

Storage and Waste Management
Proper storage and disposal are essential for long-term safety and environmental protection.

Storage
Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[6]

The recommended long-term storage temperature is -20°C.[5]

The storage area must be locked or otherwise accessible only to authorized personnel.[6]

Store away from incompatible materials such as strong oxidizing agents.[6]

Waste Management
This material and its container must be disposed of as hazardous waste.[11]

Do not allow the product to enter drains or waterways, as it is very toxic to aquatic life.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC130235000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC130235000&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://store.apolloscientific.co.uk/storage/msds/OR26465_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC130235000&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/zh/product/shanghaitopsciencecoltd/st9h9bdc033f?context=bbe
https://www.fishersci.com/store/msds?partNumber=AC130235000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC130235000&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(C-02603)%203-CHLORO%20ANILINE.pdf
https://www.oxfordlabfinechem.com/msds/(C-02603)%203-CHLORO%20ANILINE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste, including empty containers, contaminated absorbents, and disposable PPE, must

be collected in labeled, sealed containers and disposed of through a licensed hazardous

waste disposal company, in accordance with all local, state, and federal regulations.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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